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Compound of Interest

Compound Name: ML089

Cat. No.: B15615314

Introduction

MLO089 is a potent, selective, and orally available inhibitor of phosphomannose isomerase
(PMI) with an ICso of 1.3 uM.[1][2][3] It is a valuable tool for studying congenital disorders of
glycosylation, specifically CDG-la.[1][4][5] As a membrane-permeable compound, ML089 can
be used to inhibit PMI in living cells, blocking the catabolism of mannose-6-phosphate and
redirecting it toward protein glycosylation.[4][5] Proper preparation of stock solutions is critical
for ensuring experimental reproducibility and accuracy. These notes provide a detailed protocol
for the solubilization and storage of ML089 for in vitro research applications.

Key Compound Specifications

All essential quantitative data for ML089 is summarized in the table below for quick reference.
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Parameter Value Source
Molecular Formula C13HsFNOS [6]
Molecular Weight 245.27 g/mol [6]
Appearance Off-white to light yellow solid [6]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1][6]
. 25 mg/mL (101.93 mM) in
Max. Stock Solubility [1][6]
DMSO
) 3 years at -20°C or 2 years at
Storage (Solid) [1][6]
4°C
) 6 months at -80°C or 1 month
Storage (Stock Solution) [1][6]
at -20°C

Protocol: Preparation of a 10 mM MLO089 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of ML089 in DMSO. Adjust
calculations as needed for different desired concentrations.

Materials

o MLO089 powder (solid)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials

» Pipettors and sterile tips

» \ortex mixer

» Ultrasonic bath (optional, for aiding dissolution)
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Safety Precautions

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling ML089 and DMSO.

o Handle ML089 powder in a chemical fume hood to avoid inhalation.
o Consult the Safety Data Sheet (SDS) for ML089 before use.
Procedure

e Equilibrate Compound: Before opening, allow the vial of ML089 powder to warm to room
temperature to prevent condensation of atmospheric moisture.

e Calculate Required Mass: Determine the mass of ML089 needed to prepare the desired
volume and concentration. For a 10 mM stock solution, the calculation is as follows:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Example for 1 mL of 10 mM stock:
o Mass (mg) = (0.010 mol/L) x (0.001 L) x (245.27 g/mol ) x (1000 mg/g) = 2.45 mg

o Weigh ML089: Carefully weigh out the calculated amount of ML089 powder using an
analytical balance and place it into a sterile microcentrifuge tube.

e Add Solvent: Add the calculated volume of high-purity DMSO to the tube containing the
MLO089 powder. It is crucial to use newly opened or anhydrous DMSO, as absorbed moisture
can significantly reduce the solubility of the compound.[6]

e Dissolve Compound:
o Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the solid.
o Visually inspect the solution for any undissolved particulates.

o If precipitation occurs or dissolution is slow, brief sonication in an ultrasonic water bath can
be used to facilitate solubilization.[1][6]
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» Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,
divide the stock solution into smaller, single-use aliquots in sterile cryovials. The volume of
the aliquots should be appropriate for your typical experimental needs.

o Store Properly: Store the aliquots upright at -80°C for long-term storage (up to 6 months) or
at -20°C for short-term storage (up to 1 month).[1][6] When ready to use, thaw an aliquot
completely at room temperature and mix gently before preparing working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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